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Compound of Interest

Compound Name: 8-Nitroguanosine

Cat. No.: B126670

8-Nitroguanosine: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

8-Nitroguanosine is a nitrated nucleoside formed endogenously and exogenously through the
reaction of guanosine with reactive nitrogen species (RNS).[1][2][3] Initially identified as a
marker of nitrative stress and DNA damage, emerging research has unveiled its role as a
signaling molecule, particularly through its cyclic monophosphate derivative, 8-nitro-cGMP.[4][5]
This guide provides an in-depth overview of the chemical and physical properties of 8-
Nitroguanosine, detailed experimental protocols for its synthesis and analysis, and a summary
of its involvement in key biological signaling pathways. The information is presented to support
further research and therapeutic development.

Chemical and Physical Properties

8-Nitroguanosine is a derivative of guanosine with a nitro group substituted at the 8-position of
the purine ring. This modification significantly influences its chemical reactivity and biological
function.
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Property Value Source
Chemical Formula C10H12N6O7
Molecular Weight 328.24 g/mol
2-amino-9-[(2R,3R,4S,5R)-3,4-
dihydroxy-5-
IUPAC Name
(hydroxymethyl)oxolan-2-yl]-8-
nitro-1H-purin-6-one
CAS Number 337536-53-5
Appearance Yellow to Brown Solid (for 8-Nitroguanine)
- Soluble in DMSO, Aqueous ) )
Solubility (for 8-Nitroguanine)

Base (Slightly)

Storage Temperature

-20°C for long-term storage

Stability Data Condition Half-life Source
8-Nitroguanosine pH 7, 37°C 5 hours
8-Nitroguanosine pH 7,5°C Several weeks
8-Nitro-2'- )

) Room Temperature ~10 minutes
deoxyguanosine
8-Nitro-2'- )

37°C < 3 minutes

deoxyguanosine

Experimental Protocols
Synthesis of 8-Nitroguanosine

8-Nitroguanosine can be synthesized from 8-bromoguanosine via nucleophilic substitution

with a nitrite salt.

Materials:
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8-Bromoguanosine

Sodium nitrite (NaNO2)

Anhydrous dimethyl sulfoxide (DMSO)

Reverse-phase high-performance liquid chromatography (HPLC) system

Procedure:

Dissolve 8-bromoguanosine in anhydrous DMSO.

Add sodium nitrite to the solution.

Incubate the reaction mixture at 70°C for 3 hours.

Purify the resulting 8-Nitroguanosine using reverse-phase HPLC.

Confirm the identity of the purified product by its absorption spectrum and molecular mass
(327 Da, corresponding to the protonated molecule).

The following diagram illustrates the workflow for the synthesis of 8-Nitroguanosine.
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Synthesis of 8-Nitroguanosine
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Workflow for the synthesis of 8-Nitroguanosine.

Quantification by Liquid Chromatography-Mass
Spectrometry (LC-MS)

A sensitive and precise method for the determination of 8-Nitroguanine (the nucleobase of 8-
Nitroguanosine) involves LC-MS with derivatization.

Materials:
e DNA sample

e Enzymes for DNA digestion
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e 6-methoxy-2-naphthyl glyoxal (MTNG) for derivatization

e LC-MS system with an electrospray ionization (ESI) source
Procedure:

o Digest the DNA sample enzymatically to release the nucleobases.
» Derivatize the sample with MTNG.

e Analyze the sample using an LC-MS system.

o Set the mass spectrometer to operate in negative ion mode (ESI-).

» Use selective ion monitoring (SIM) for the derivatized 8-Nitroguanine and an appropriate
internal standard.

The following diagram outlines the analytical workflow for 8-Nitroguanine quantification.
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Quantification of 8-Nitroguanine by LC-MS
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Analytical workflow for 8-Nitroguanine quantification.

Biological Significance and Signaling Pathways

8-Nitroguanosine and its derivatives are implicated in various biological processes, acting as

more than just markers of cellular damage.

Formation under Nitrative Stress

Reactive nitrogen species (RNS), such as peroxynitrite (ONOO~™), are generated during

inflammation and can nitrate guanine residues in DNA and RNA to form 8-nitroguanine and 8-

Nitroguanosine, respectively. This process is a hallmark of nitrative stress.
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Formation of 8-Nitroguanosine under Nitrative Stress

e e

Click to download full resolution via product page
8-Nitro-cGMP formation and protein S-guanylation.

Involvement in Autophagy

Recent studies have identified a role for 8-nitro-cGMP in the regulation of autophagy.
Specifically, in antibacterial autophagy (xenophagy), S-guanylation of bacterial surface proteins
acts as a "tag". This tagging promotes the ubiquitination of the invading bacteria, marking them
for clearance by the autophagic machinery. This process is independent of the master

autophagy regulator mTOR.

Role of 8-Nitro-cGMP in Antibacterial Autophagy

Gnvading Bacteria) 8-Nitro-cGMP

S-Guanylation of Bacterial Proteins

:

Polyubiquitination (Lys63-linked)
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Mechanism of 8-nitro-cGMP-mediated autophagy.

Conclusion

8-Nitroguanosine is a multifaceted molecule with significant implications for cell biology and
medicine. While its role as a biomarker of nitrative DNA damage is well-established, its function
as a signaling molecule in pathways such as autophagy opens new avenues for research and
therapeutic intervention. The experimental protocols and pathway diagrams provided in this
guide offer a foundational resource for professionals in the fields of biochemistry,
pharmacology, and drug development to further explore the potential of 8-Nitroguanosine and
its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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